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Compound Focus: Disodium pamoate monohydrate

CAS No.: 71607-30-2

Cat. No.: S949911

Get Quote

Documented Synthesis and Key Properties

Although a full experimental protocol for disodium pamoate is not detailed in the search results, one patent

describes a process for forming a pamoate salt of a different active ingredient, which illustrates general

principles for working with pamoic acid compounds [1].

General Pamoate Salt Synthesis Workflow:
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Dissolve active pharmaceutical ingredient (API) in solvent

Add pamoic acid solution

Precipitate pamoate salt

Stir and age the reaction mixture

Filter and wash the solid

Dry the product

Click to download full resolution via product page

This process yields a pamoate salt monohydrate. Key parameters influencing the outcome include solvent

choice, mixing efficiency, and reaction temperature [1].

Understanding the physicochemical properties of disodium pamoate is crucial for troubleshooting synthesis

and handling issues. Key data is summarized in the table below.
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Property Specification Relevance to Synthesis & Handling

Molecular
Formula

C23H14Na2O6 [2] [3] Defines molecular weight (432.33 g/mol) for stoichiometric
calculations.

Appearance Off-white to light yellow
solid powder [3]

Serves as a primary reference for assessing final product
purity.

Melting Point 300 °C [2] [3] Indicates high thermal stability.

Solubility Soluble in DMSO (100

mg/mL) [3]

Highly insoluble nature complicates purification and

reduces yield via crystallization; use of co-solvents may
be necessary.

Troubleshooting Common Synthesis Challenges

Based on the properties and general synthesis principles, here are some common challenges and suggested

solutions.

Low or Variable Yield

Potential Cause: Incomplete precipitation due to overly soluble intermediates or incorrect pH.

Troubleshooting Steps:
Confirm stoichiometry: Ensure a precise 1:2 molar ratio between pamoic acid and the sodium

base.
Optimize solvent system: The synthesis of a related compound used a mixture of acetone

and hydrochloric acid [1]. Experiment with different solvent/anti-solvent pairs (e.g., water-
acetone or water-ethanol) to find the optimal combination for your specific disodium pamoate

synthesis.
Control precipitation: Slow addition of the anti-solvent while stirring vigorously can promote

the formation of fine crystals and improve yield.

Poor Purity or Impurity Formation

Potential Cause: Co-precipitation of starting materials or side products.
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Troubleshooting Steps:

Implement recrystallization: The high solubility in DMSO [3] suggests it can be a good
candidate solvent for recrystallization. Dissolve the crude product in a minimal amount of hot

DMSO and slowly add an anti-solvent like ethanol or water to induce crystallization.
Adequate washing: After filtration, wash the solid cake thoroughly with a cold solvent in which

the product has low solubility (e.g., cold water) to remove soluble impurities [1].

Difficulty in Filtration and Handling

Potential Cause: Formation of fine, colloidal precipitates that clog filters.
Troubleshooting Steps:

Age the slurry: After precipitation, continue stirring the mixture for an extended period (e.g.,
several hours) or allow it to stand overnight. This "ages" the crystals, allowing them to grow

larger and be more easily filtered.
Use a co-solvent: Adjusting the solvent system can sometimes lead to the formation of larger,

more uniform crystals.

Experimental Design Considerations

For researchers planning synthesis, here are key factors to systematically vary and optimize:

Stoichiometry: The molar ratio of pamoic acid to the sodium base is critical.
Solvent System: Test different pure and mixed solvents for both the reaction and precipitation steps.

Temperature: Explore the effects of temperature during reaction and precipitation.
pH: The solubility of pamoic acid and its salts is highly pH-dependent; carefully control the pH of the

solution.
Mixing Rate: The rate at which solutions are combined and the agitation speed can significantly

impact crystal size and yield.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://patents.google.com/patent/WO2014125500A1/en
https://www.chemsrc.com/en/cas/6640-22-8_26712.html
https://www.invivochem.com/product/V69800
https://www.smolecule.com/products/b949911#improving-yield-disodium-pamoate-synthesis
https://www.smolecule.com/products/b949911#improving-yield-disodium-pamoate-synthesis
https://www.smolecule.com/products/b949911#improving-yield-disodium-pamoate-synthesis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s949911?utm_src=pdf-bulk
https://www.smolecule.com/products/s949911?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

